Cas no 1806073-37-9 (Methyl 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1806073-37-9
• MF: C₉H₅ClF₅NO₂
• MW: 289.586519002914
• CID: 4807509
• Update Time: 2025-05-24

Methyl 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H5ClF5NO2/c1-18-8(17)4-5(10)3(9(13,14)15)2-16-6(4)7(11)12/h2,7H,1H3
• InChI Key： GZACNPLJSCFCMU-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CN=C(C(F)F)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate

Methyl 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806073-37-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1806073-37-9, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate fluorinated pyridine core, has garnered significant attention due to its versatile applications in the development of novel therapeutic agents.

The structural motif of Methyl 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate encompasses a pyridine ring substituted with chloro, difluoromethyl, and trifluoromethyl groups. These fluorinated substituents are strategically positioned to enhance the compound's pharmacokinetic properties, including improved metabolic stability and lipophilicity. Such features are crucial for optimizing drug efficacy and minimizing side effects, making this intermediate a cornerstone in the synthesis of next-generation pharmaceuticals.

In recent years, the demand for fluorinated pyridines in drug development has surged, driven by their ability to modulate biological activity and improve drug-like properties. The presence of multiple fluorine atoms in Methyl 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate contributes to its unique chemical reactivity, enabling diverse synthetic pathways for constructing complex molecular architectures. This flexibility has been leveraged in the design of inhibitors targeting various disease pathways, including cancer, inflammation, and infectious diseases.

One of the most compelling applications of this intermediate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with numerous diseases. The fluorinated pyridine scaffold in Methyl 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate provides a robust platform for designing potent and selective kinase inhibitors. For instance, recent studies have demonstrated its utility in developing inhibitors of tyrosine kinases, which are implicated in cancer progression. These inhibitors exhibit high binding affinity and improved pharmacokinetic profiles due to the electron-withdrawing effects of the fluorine atoms.

The pharmaceutical industry has also explored the use of Methyl 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate in the development of antiviral agents. The structural features of this compound allow for the design of molecules that can interfere with viral replication by inhibiting key viral enzymes. Notably, researchers have utilized its scaffold to create inhibitors targeting proteases essential for viral maturation. These inhibitors have shown promise in preclinical studies, highlighting the potential of this intermediate in combating emerging infectious diseases.

Furthermore, the versatility of Methyl 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate extends to its role in central nervous system (CNS) drug discovery. Fluorinated pyridines have been increasingly employed in designing neuroactive compounds due to their ability to cross the blood-brain barrier efficiently. The intermediate's structural framework has been adapted to develop novel antipsychotics and antidepressants. These compounds leverage the fluorine atoms' influence on molecular properties to enhance binding affinity and reduce off-target effects, leading to more effective therapeutic outcomes.

The synthetic methodologies for preparing Methyl 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate have also seen significant advancements. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and flow chemistry, have enabled more efficient and scalable production processes. These innovations not only improve yield but also minimize waste, aligning with green chemistry principles. The ability to synthesize this intermediate with high purity and reproducibility is essential for ensuring the quality and consistency of pharmaceutical products derived from it.

The future prospects of Methyl 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate are vast and exciting. As our understanding of biological systems continues to evolve, new therapeutic targets will emerge, necessitating innovative molecular architectures. The unique properties of this intermediate position it as a pivotal building block for addressing these challenges. Ongoing research efforts are focused on expanding its applications into areas such as immunotherapy and gene editing, where fluorinated pyridines could play a transformative role.

In conclusion, Methyl 4-chloro-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806073-37-9) represents a cornerstone in modern pharmaceutical synthesis. Its intricate fluorinated structure offers unparalleled opportunities for designing novel therapeutic agents with enhanced efficacy and improved pharmacokinetic profiles. As research progresses and new applications are discovered, this compound will undoubtedly continue to be at the forefront of drug discovery efforts worldwide.